
1,4-Divinylbenzene chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,4-Divinylbenzene

Cat. No.: B089562 Get Quote

An In-Depth Technical Guide to 1,4-Divinylbenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,

and applications of 1,4-divinylbenzene, a key monomer in the synthesis of crosslinked

polymers.

Chemical Structure and Properties
1,4-Divinylbenzene (p-DVB) is an organic compound with the chemical formula C₁₀H₁₀. Its

structure consists of a benzene ring substituted with two vinyl groups at the para position.[1]

This bifunctional nature allows it to act as a cross-linking agent in polymerization reactions,

forming a three-dimensional polymer network.[2]

Molecular Structure:

A benzene ring with two vinyl groups attached to opposite carbon atoms (positions 1 and 4).[2]

Physical and Chemical Properties:

1,4-Divinylbenzene is typically a colorless to pale straw-colored liquid.[3] It is sparingly soluble

in water but soluble in many organic solvents such as benzene, toluene, and acetone.[3][4] The

presence of an inhibitor is necessary to prevent spontaneous polymerization, and it should be

stored in a cool, dry place.[4]
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Quantitative Data Summary:

Property Value References

Molecular Formula C₁₀H₁₀ [5]

Molecular Weight 130.19 g/mol [2]

Appearance
Colorless to pale yellow

liquid/powder
[2][3]

Melting Point 31 °C [3]

Boiling Point 195 °C [6]

Density 0.913 g/cm³ at 40°C [3]

Refractive Index 1.5835 at 25 °C/D [3]

Water Solubility 0.005% (20°C) [6]

Solubility in other solvents

Soluble in acetone, benzene,

ethanol, ether, hexane,

toluene, chloroform

[1][3][6]

Flash Point 76 °C (169 °F) [6]

Vapor Pressure 0.7 mmHg (20°C) [6]

Synthesis of 1,4-Divinylbenzene
The primary industrial synthesis of 1,4-divinylbenzene is through the catalytic

dehydrogenation of p-diethylbenzene.[2][7] Other laboratory-scale syntheses, such as the

Wittig reaction, can also be employed.

Experimental Protocol: Catalytic Dehydrogenation of p-
Diethylbenzene
This process involves the vapor-phase dehydrogenation of p-diethylbenzene over a heated

catalyst, typically an iron oxide-based catalyst promoted with other metals.[7][8][9]

Materials:
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p-Diethylbenzene (PDEB)

Dehydrogenation catalyst (e.g., iron oxide-based)

Superheated steam

Procedure:

The catalytic reaction is performed in a stainless-steel tube reactor.[7]

The catalyst is placed within the reactor.

A mixture of p-diethylbenzene and superheated steam is passed through the reactor.[7]

The reaction is typically carried out at a temperature between 500 °C and 700 °C and at a

pressure ranging from reduced to atmospheric.[7][8][9] The steam acts as a diluent and heat

carrier.[9]

The product gas stream, containing 1,4-divinylbenzene, unreacted p-diethylbenzene,

ethylvinylbenzene (an intermediate), and other byproducts, exits the reactor.[7][9]

The hot gas stream is cooled in a condenser to liquefy the organic components.[8] To

prevent polymerization in the condenser, a high-boiling point oil can be sprayed into the

condenser to quench the reaction and dissolve the products.[8]

The condensed liquid, which is a mixture of oil and water, is separated. The organic layer is

then subjected to distillation to separate 1,4-divinylbenzene from unreacted starting

material and byproducts.
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Synthesis of 1,4-Divinylbenzene via Catalytic Dehydrogenation.

Experimental Protocol: Wittig Synthesis
The Wittig reaction provides a versatile method for forming carbon-carbon double bonds and

can be adapted for the synthesis of 1,4-divinylbenzene from terephthalaldehyde.

Materials:

(Chloromethyl)triphenylphosphonium chloride

Strong base (e.g., n-butyllithium or sodium hydride)

Terephthalaldehyde

Anhydrous solvent (e.g., THF or DMSO)

Procedure:

Preparation of the Wittig reagent (a phosphonium ylide):

(Chloromethyl)triphenylphosphonium chloride is suspended in an anhydrous solvent under

an inert atmosphere.

A strong base is added to deprotonate the phosphonium salt, forming the ylide.
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A solution of terephthalaldehyde in the same anhydrous solvent is added dropwise to the

ylide solution at a controlled temperature (often low temperatures like -78 °C).

The reaction mixture is stirred for a specified period to allow for the formation of the alkene.

The reaction is quenched, and the product is extracted with an organic solvent.

The crude product is purified by chromatography or recrystallization to yield 1,4-
divinylbenzene.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum of 1,4-divinylbenzene shows characteristic signals for

the vinyl and aromatic protons. The vinyl protons typically appear as a complex multiplet in

the range of δ 5.0-7.0 ppm, while the aromatic protons appear as a singlet or a narrow

multiplet around δ 7.3-7.5 ppm.[10]

¹³C NMR: The carbon NMR spectrum shows signals for the vinyl carbons (typically in the

range of δ 110-140 ppm) and the aromatic carbons (in the range of δ 125-140 ppm).[11]

Infrared (IR) Spectroscopy: The IR spectrum of 1,4-divinylbenzene displays characteristic

absorption bands.[5][12]

~3080 cm⁻¹: C-H stretching of the vinyl groups.

~3020 cm⁻¹: C-H stretching of the aromatic ring.

~1625 cm⁻¹: C=C stretching of the vinyl groups.

~1600, 1510, 1420 cm⁻¹: C=C stretching of the aromatic ring.

~990 and 905 cm⁻¹: Out-of-plane C-H bending of the vinyl groups.[12]

~830 cm⁻¹: Out-of-plane C-H bending characteristic of 1,4-disubstituted benzene.[13]
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Mass Spectrometry: The mass spectrum of 1,4-divinylbenzene shows a molecular ion peak

(M⁺) at m/z = 130.[3]

Applications in Research and Development
1,4-Divinylbenzene is a crucial monomer in the synthesis of crosslinked polymers for various

applications.

Cross-linking Agent in Polymer Synthesis
The primary use of 1,4-divinylbenzene is as a cross-linking agent in the production of

polymers like polystyrene-divinylbenzene (PS-DVB) resins.[2] The divinyl groups participate in

the polymerization process, creating a robust, insoluble, and infusible network structure.[2] This

enhances the mechanical strength, thermal stability, and solvent resistance of the resulting

polymer.[4]
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Cross-linking of Polystyrene with 1,4-Divinylbenzene.

Solid-Phase Peptide Synthesis
PS-DVB resins are widely used as solid supports in solid-phase peptide synthesis (SPPS).[14]

The insoluble nature of the resin simplifies the purification process, as excess reagents and

byproducts can be removed by simple filtration and washing after each coupling step.[15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b089562?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Divinylbenzene
https://www.benchchem.com/product/b089562?utm_src=pdf-body
https://www.benchchem.com/product/b089562?utm_src=pdf-body
https://www.univook.com/1-4-divinylbenzene/
https://www.univook.com/1-4-divinylbenzene/
https://www.univook.com/1-4-divinylbenzene-2/
https://www.benchchem.com/product/b089562?utm_src=pdf-body-img
https://www.benchchem.com/product/b089562?utm_src=pdf-body
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-112867
https://www.bachem.com/articles/peptides/solid-phase-peptide-synthesis-explained/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Solid-Phase Peptide Synthesis using PS-DVB Resin:

Resin Preparation: The PS-DVB resin is functionalized with a linker molecule to which the

first amino acid is attached.

Deprotection: The N-terminal protecting group (e.g., Fmoc) of the attached amino acid is

removed.

Coupling: The next protected amino acid is activated and coupled to the deprotected N-

terminus of the growing peptide chain.

Washing: The resin is washed to remove unreacted reagents and byproducts.

Repeat: Steps 2-4 are repeated until the desired peptide sequence is assembled.

Cleavage: The completed peptide is cleaved from the resin, and side-chain protecting groups

are removed.
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Workflow for Solid-Phase Peptide Synthesis on PS-DVB Resin.

Safety and Handling
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1,4-Divinylbenzene is a combustible liquid and can cause skin and eye irritation.[16][17] It may

also cause an allergic skin reaction and respiratory irritation.[17][18]

Precautions for Safe Handling:

Handle in a well-ventilated area.[19]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and protective clothing.[17]

Keep away from heat, sparks, and open flames.[19]

Ground and bond containers and receiving equipment to prevent static discharge.[20]

Avoid contact with skin, eyes, and clothing.[17]

Wash thoroughly after handling.[19]

Storage:

Store in a cool, dry, well-ventilated place.[19]

Keep containers tightly closed.[17]

Store only if stabilized with an inhibitor.[19]

Keep away from incompatible materials such as oxidizing agents, acids, and metal salts.[19]

Spill and Exposure Procedures:

In case of a spill, remove all ignition sources and ventilate the area.[17] Absorb the spill with

an inert material.[20]

For skin contact, wash immediately with soap and water.[17]

For eye contact, rinse cautiously with water for several minutes.[17]

If inhaled, move the person to fresh air.[17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b089562?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA42804&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://scipoly.com/wp-content/uploads/2020/09/m146-sds.pdf
https://scipoly.com/wp-content/uploads/2020/09/m146-sds.pdf
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/Divinylbenzene%20cas1321-74-0%20SDS.pdf
https://www.echemi.com/sds/divinylbenzene-pid_Seven9493.html
https://scipoly.com/wp-content/uploads/2020/09/m146-sds.pdf
https://www.echemi.com/sds/divinylbenzene-pid_Seven9493.html
https://safety365.sevron.co.uk/substances/accessSDS/SDS-1406-57e0bf46635b47.41274748
https://scipoly.com/wp-content/uploads/2020/09/m146-sds.pdf
https://www.echemi.com/sds/divinylbenzene-pid_Seven9493.html
https://www.echemi.com/sds/divinylbenzene-pid_Seven9493.html
https://scipoly.com/wp-content/uploads/2020/09/m146-sds.pdf
https://www.echemi.com/sds/divinylbenzene-pid_Seven9493.html
https://www.echemi.com/sds/divinylbenzene-pid_Seven9493.html
https://scipoly.com/wp-content/uploads/2020/09/m146-sds.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-1406-57e0bf46635b47.41274748
https://scipoly.com/wp-content/uploads/2020/09/m146-sds.pdf
https://scipoly.com/wp-content/uploads/2020/09/m146-sds.pdf
https://scipoly.com/wp-content/uploads/2020/09/m146-sds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In all cases of significant exposure, seek medical attention.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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